Cas no 1892552-39-4 (methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine)

• Product Name: methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine
• CAS No: 1892552-39-4
• MF: C₁₁H₁₁N₅S
• MW: 245.303539514542
• MDL: MFCD29045879
• CID: 5048448
• PubChem ID: 91811793
• Update Time: 2026-02-28

methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
• N-methyl-1-(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
• methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine

• MDL： MFCD29045879
• Inchi： 1S/C11H11N5S/c1-12-7-11-14-13-10-5-4-8(15-16(10)11)9-3-2-6-17-9/h2-6,12H,7H2,1H3
• InChI Key： ODRNPYBDVRCQQR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC2=NN=C(CNC)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 0.5
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine

Methyl({[6-(Thiophen-2-yl)-[1,2,4]Triazolo[4,3-b]Pyridazin-3-yl]Methyl})Amine (CAS No. 1892552-39-4): A Comprehensive Overview

The compound methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine (CAS No. 1892552-39-4) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This article delves into the properties, synthesis, applications, and market trends of this intriguing compound, while also addressing common queries and trending topics in the field.

Chemical Structure and Properties
The methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine molecule features a fused triazolopyridazine core, substituted with a thiophene ring at the 6-position and a methylaminomethyl group at the 3-position. This combination of heterocycles imparts distinctive electronic and steric properties to the compound. The presence of the thiophene moiety enhances its aromatic character, while the triazolo[4,3-b]pyridazine system contributes to its potential as a pharmacophore. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents.

Synthesis and Analytical Characterization
The synthesis of methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine typically involves multi-step organic transformations, starting from appropriately functionalized pyridazine precursors. Key steps often include cyclocondensation reactions to form the triazole ring, followed by palladium-catalyzed coupling to introduce the thiophene moiety. Analytical characterization is performed using techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which confirm the compound's purity and structural integrity.

Pharmaceutical Applications and Research Trends
In pharmaceutical research, methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine has shown promise as a scaffold for drug discovery. The compound's structural similarity to known bioactive molecules has led to investigations into its potential as a kinase inhibitor or modulator of various biological targets. Recent studies have explored its application in addressing current medical challenges, aligning with trending research topics such as targeted therapies and personalized medicine.

Material Science Applications
Beyond pharmaceuticals, this compound has found applications in material science due to its conjugated π-system and potential for charge transport. Researchers are investigating its use in organic electronic devices, particularly in the development of novel semiconductors for flexible electronics - a rapidly growing field that responds to the increasing demand for wearable technology and IoT devices.

Safety and Handling Considerations
While methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine is not classified as hazardous under standard regulations, proper laboratory practices should be followed when handling the compound. This includes using appropriate personal protective equipment and working in well-ventilated areas, in line with current laboratory safety protocols that emphasize risk minimization in chemical research.

Market Availability and Commercial Potential
The commercial availability of CAS No. 1892552-39-4 has increased in recent years, with several specialty chemical suppliers offering the compound for research purposes. Its market potential is closely tied to ongoing developments in medicinal chemistry and materials research, particularly in areas addressing current global health and technology challenges.

Future Perspectives and Research Directions
Future research on methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine is likely to focus on expanding its applications in drug discovery and advanced materials. The compound's versatility makes it particularly interesting for interdisciplinary research that bridges chemistry with biology and materials science - an approach that aligns with current scientific trends emphasizing convergence research.

Conclusion
Methyl({[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl})amine represents an important building block in modern chemical research. Its unique structural features and diverse potential applications make it a compound of significant interest to researchers across multiple disciplines. As scientific understanding of this molecule continues to grow, so too will its impact on addressing contemporary challenges in healthcare and technology.